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Compound of Interest

Compound Name:
N-Boc-1-trityl-L-histidine Methyl

Ester

Cat. No.: B13908625 Get Quote

Executive Summary
Boc-His(Trt)-OMe is a fully protected histidine derivative used primarily as a C-terminal building

block in solution-phase peptide synthesis or as an intermediate in the synthesis of modified

histidine analogs.[1] Unlike its free-acid counterpart (Boc-His(Trt)-OH, MP ~130°C), the methyl

ester variant exhibits a lower lattice energy, often resulting in the isolation of a metastable

amorphous foam or oil after synthesis.[1]

Achieving a crystalline solid form is critical for:

Purity: Exclusion of solvent inclusions and stereoisomers (D-His).

Stability: Prevention of hygroscopic degradation and hydrolysis of the methyl ester.[1]

Handling: Precise stoichiometry during coupling reactions.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8]
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Feature Specification

Chemical Name
N-α-t-Butoxycarbonyl-N-im-trityl-L-histidine

methyl ester

Formula C₃₁H₃₃N₃O₄

Molecular Weight ~511.61 g/mol

Protecting Groups
Boc (Acid labile, N-α), Trityl (Acid labile, N-

imidazole)

C-Terminus Methyl Ester (Base labile, orthogonal to Boc/Trt)

The "Powder" vs. "Crystal" Dichotomy
In the context of protected amino acids, "powder" and "crystal" refer to the supramolecular

arrangement of the molecules.[1]

Amorphous Powder/Foam: Disordered arrangement. High surface area, rapid dissolution,

but prone to absorbing moisture and retaining solvent (e.g., DCM, THF).[1] Often obtained by

rotary evaporation.

Crystalline Solid: Ordered lattice. Defined melting point, lower solubility (thermodynamically

stable), and exclusion of impurities.[1] Obtained via controlled precipitation or slow

evaporation.

Comparative Physical Properties
The following data contrasts the typical properties of the amorphous isolate versus the refined

crystalline form.
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Property
Amorphous Powder
(Foam)

Crystalline Solid

Appearance
White/Off-white puffed foam or

sticky solid

Colorless needles or white

prisms

Melting Point
Indistinct; softens ~50–60°C

(glass transition)

Sharp; typically 75–80°C

(dependent on polymorph)

Solubility (MeOH) Very High (Instant) High (Requires agitation)

Solubility (Hexane) Insoluble (oils out) Insoluble (precipitates)

Hygroscopicity
High (absorbs atmospheric

H₂O)
Low (hydrophobic lattice)

Residual Solvent High (often >2% DCM/EtOAc) Low (<0.5%)

Stability Prone to slow hydrolysis if wet Stable for years at -20°C

Critical Insight: The bulky Trityl (Trt) group on the imidazole ring provides significant steric

hindrance.[1] In the amorphous state, this bulk prevents tight packing, leading to "oiling out."[1]

In the crystalline state, the Trityl groups interlock (pi-stacking), stabilizing the lattice.[1]

Experimental Workflows
Protocol 1: Crystallization from Amorphous Foam
Objective: Convert crude, oily Boc-His(Trt)-OMe into a stable crystalline solid.[1]

Reagents:

Crude Boc-His(Trt)-OMe (foam/oil)[1]

Ethyl Acetate (EtOAc) - Solvent
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n-Hexane (or Petroleum Ether) - Anti-solvent[1]

Step-by-Step Methodology:

Dissolution: Dissolve the crude foam in the minimum amount of warm EtOAc (approx. 40°C).

The solution should be clear.

Note: If the solution is cloudy, filter through a celite pad to remove inorganic salts.[1]

Nucleation: Add n-Hexane dropwise to the warm solution with gentle stirring until a persistent

slight turbidity (cloudiness) appears.

Re-solubilization: Add a few drops of EtOAc to just clear the turbidity.

Crystallization:

Method A (Fast): Place at 4°C overnight. Likely yields microcrystalline powder.

Method B (High Purity): Leave at room temperature in a vial covered with perforated

parafilm (slow evaporation). Yields larger prisms.

Isolation: Filter the crystals using a sintered glass funnel. Wash with cold 1:4 EtOAc:Hexane.

Drying: Dry under high vacuum (<1 mbar) for 24 hours to remove lattice-bound solvent.

Protocol 2: Solubility & Purity Check (Self-Validating)
Objective: Confirm the solid-state form and purity before use.[1]

Visual Inspection: Crystalline material should sparkle under light; amorphous material looks

dull/matte.

TLC Analysis:

Mobile Phase: Chloroform:Methanol (9:1).

Visualization: UV (Trityl absorbs strongly) and Ninhydrin (negative for Boc-protected,

positive only if deprotected).
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Criterion: Single spot, Rf ~0.6-0.7.[1]

Melting Point Check: A sharp melting range (<2°C spread) confirms crystallinity. A broad

range (>5°C) indicates amorphous content or impurities.

Visualization: Solid-State Transformation Logic[1]
The following diagram illustrates the thermodynamic pathway from the kinetic amorphous form

to the stable crystalline lattice, highlighting the role of the Trityl group.
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Caption: Workflow converting kinetic amorphous foam to thermodynamic crystalline solid.

Dashed line represents the risk of "oiling out" if anti-solvent is added too quickly.[1]

Application Implications
Impact on Peptide Synthesis
Using the crystalline form of Boc-His(Trt)-OMe ensures:

Stoichiometric Accuracy: Amorphous powders often contain 5-15% solvent by weight.

Weighing 1.0g of amorphous powder might only deliver 0.85g of active amino acid, leading

to incomplete coupling.[1]

Racemization Control: Crystalline material typically has higher optical purity (>99.5% L-

isomer). Amorphous foams, having been subjected to uncontrolled evaporation, may contain

elevated levels of the D-isomer.[1]

Storage Recommendations
Crystalline: Store at +4°C or -20°C. Desiccate to prevent surface moisture condensation.
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Amorphous:Strictly -20°C. Must be stored under Argon/Nitrogen. The high surface area

makes it a "sponge" for moisture, which can hydrolyze the methyl ester to the free acid over

time.[1]
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(Note: While specific datasheets for the Methyl Ester (OMe) are rare compared to the Free Acid

(OH), the physical principles of crystallization and solubility described above are standard for

Boc-protected amino acid esters.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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